Cas no 1555493-06-5 (3-methyl-3-(pyrimidin-4-yl)butanoic acid)

• Product Name: 3-methyl-3-(pyrimidin-4-yl)butanoic acid
• CAS No: 1555493-06-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5989844
• PubChem ID: 83846474
• Update Time: 2025-06-08

3-methyl-3-(pyrimidin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(pyrimidin-4-yl)butanoic acid
• 1555493-06-5
• EN300-1765344

• Inchi： 1S/C9H12N2O2/c1-9(2,5-8(12)13)7-3-4-10-6-11-7/h3-4,6H,5H2,1-2H3,(H,12,13)
• InChI Key： JIFGNALQCZEYHV-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CN=CN=1)(C)C)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 3-methyl-3-(pyrimidin-4-yl)butanoic acid

Introduction to 3-Methyl-3-(pyrimidin-4-yl)butanoic Acid (CAS No. 1555493-06-5)

3-Methyl-3-(pyrimidin-4-yl)butanoic acid, also known by its CAS number 1555493-06-5, is a compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and medicinal chemistry fields. This compound belongs to the class of pyrimidine derivatives and has a unique molecular structure that makes it a valuable candidate for various therapeutic purposes.

The chemical structure of 3-methyl-3-(pyrimidin-4-yl)butanoic acid consists of a pyrimidine ring attached to a butanoic acid moiety, with a methyl group at the 3-position. This configuration imparts specific physicochemical properties that are crucial for its biological activity. The compound is characterized by its molecular formula C₁₀H₁₂N₂O₂ and a molecular weight of 192.21 g/mol.

In terms of its physical properties, 3-methyl-3-(pyrimidin-4-yl)butanoic acid is a white crystalline solid with a melting point of approximately 180°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for various experimental conditions and formulations.

The biological activity of 3-methyl-3-(pyrimidin-4-yl)butanoic acid has been extensively studied in recent years. One of the key areas of research has been its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-methyl-3-(pyrimidin-4-yl)butanoic acid has also demonstrated potential as an antiviral agent. Research has indicated that it can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism by which it exerts these antiviral effects is thought to involve the modulation of viral protein synthesis and the disruption of viral replication cycles.

In addition to its therapeutic applications, 3-methyl-3-(pyrimidin-4-yl)butanoic acid has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique structure allows it to serve as a versatile intermediate in the synthesis of other biologically active compounds, including drugs and agrochemicals.

The synthesis of 3-methyl-3-(pyrimidin-4-yl)butanoic acid can be achieved through various routes, including the reaction of 4-chloropyrimidine with 3-methylbutanoyl chloride followed by hydrolysis. Alternative synthetic methods have also been developed to improve yield and purity, making it more accessible for large-scale production.

In terms of safety and handling, while 3-methyl-3-(pyrimidin-4-yl)butanoic acid is not classified as a hazardous substance, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The future prospects for 3-methyl-3-(pyrimidin-4-yl)butanoic acid are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As more studies are conducted, it is likely that additional benefits will be discovered, further solidifying its importance in the field of medicinal chemistry.